Cas no 1105193-91-6 (Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate)
Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
- tert-butyl 1-(aminomethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxylate
- Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
-
- MDL: MFCD16653035
- Inchi: 1S/C13H21N3O2/c1-13(2,3)18-12(17)16-8-7-15-6-4-5-10(15)11(16)9-14/h4-6,11H,7-9,14H2,1-3H3
- InChI Key: GPQLUDBXKMUJRN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN2C=CC=C2C1CN)=O
Computed Properties
- Exact Mass: 251.163
- Monoisotopic Mass: 251.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.5
Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T309671-100mg |
tert-butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1h)-carboxylate |
1105193-91-6 | 100mg |
$ 160.00 | 2022-06-02 | ||
| TRC | T309671-500mg |
tert-butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1h)-carboxylate |
1105193-91-6 | 500mg |
$ 635.00 | 2022-06-02 | ||
| TRC | T309671-1g |
tert-butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1h)-carboxylate |
1105193-91-6 | 1g |
$ 955.00 | 2022-06-02 | ||
| Enamine | EN300-236657-0.05g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 0.05g |
$719.0 | 2024-06-19 | |
| Enamine | EN300-236657-0.1g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 0.1g |
$755.0 | 2024-06-19 | |
| Enamine | EN300-236657-0.25g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 0.25g |
$789.0 | 2024-06-19 | |
| Enamine | EN300-236657-0.5g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 0.5g |
$823.0 | 2024-06-19 | |
| Enamine | EN300-236657-1.0g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 1.0g |
$857.0 | 2024-06-19 | |
| Enamine | EN300-236657-2.5g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 2.5g |
$1680.0 | 2024-06-19 | |
| Enamine | EN300-236657-5.0g |
tert-butyl 1-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxylate |
1105193-91-6 | 95% | 5.0g |
$2485.0 | 2024-06-19 |
Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate
Recent Advances in the Application of Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate (CAS: 1105193-91-6) in Chemical Biology and Pharmaceutical Research
The compound Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate (CAS: 1105193-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolo[1,2-a]pyrazine scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of oncology, neurology, and infectious diseases. The presence of both the tert-butyl carbamate and aminomethyl functional groups enhances its reactivity, making it a valuable building block for medicinal chemistry applications.
One of the most notable advancements involving this compound is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency against CDK4/6. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.
In addition to its applications in oncology, recent research has explored the use of this compound in central nervous system (CNS) drug discovery. A 2022 study in ACS Chemical Neuroscience reported the synthesis of novel GABAA receptor modulators using Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate as a key intermediate. The resulting compounds displayed promising anxiolytic and anticonvulsant activities in preclinical models, with improved blood-brain barrier permeability compared to existing therapeutics. This research highlights the compound's utility in addressing challenges associated with CNS drug delivery.
From a synthetic chemistry perspective, recent methodological developments have further enhanced the accessibility of this compound. A 2023 publication in Organic Letters described an efficient, one-pot synthesis of Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate using a copper-catalyzed cascade reaction. This approach significantly improved the yield (up to 85%) and reduced the number of purification steps compared to traditional methods. Such advancements are critical for scaling up production and facilitating its broader application in drug discovery programs.
Looking ahead, the versatility of Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate continues to inspire innovative research. Ongoing studies are investigating its potential in PROTAC (proteolysis targeting chimera) design and as a component of covalent inhibitors. As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, this compound's unique structural features position it as a valuable tool for addressing unmet medical needs. Future research directions may include exploring its applications in antibiotic development and as a linker in antibody-drug conjugates (ADCs).
1105193-91-6 (Tert-Butyl 1-(aminomethyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)